4-Ethoxy-3-fluoro-2-formylphenylboronic acid
Cat. No. B1532220
M. Wt: 211.98 g/mol
InChI Key: VLMZKIWLAAGVCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09193908B2
Procedure details
Under a nitrogen atmosphere, n-BuLi (141.1 mL, 232.8 mmol) was slowly added dropwise, at −70° C. or lower, to a THF (500 mL) solution of compound (78) (61.2 g, 213.0 mmol). The reaction mixture was agitated at −70° C. or lower for 1 hour, and then trimethyl borate (33.0 g, 317 mmol) was slowly added dropwise thereto. The reaction mixture was returned to room temperature, and then quenched with 400 mL of 2N hydrochloric acid aqueous solution, and extracted with 200 mL of toluene three times. Combined organic layers were washed with a saturated aqueous solution of sodium hydrogencarbonate, water and saturated brine, and then dried over magnesium sulfate, and a solvent was distilled off by an evaporator. The residue was washed with heptane, and thus (3-fluoro-2-formyl-4-ethoxyphenyl)boronic acid (79) (38.1 g, yield 86.0%) was obtained.
Name
compound ( 78 )
Quantity
61.2 g
Type
reactant
Reaction Step Two
Yield
86%
Identifiers
|
REACTION_CXSMILES
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[Li]CCCC.Br[C:7]1[C:12]([CH:13]2[O:17]CCO2)=[C:11]([F:18])[C:10](CCC)=[CH:9][CH:8]=1.[B:22]([O:27]C)([O:25]C)OC.C1C[O:32][CH2:31][CH2:30]1>>[F:18][C:11]1[C:12]([CH:13]=[O:17])=[C:7]([B:22]([OH:25])[OH:27])[CH:8]=[CH:9][C:10]=1[O:32][CH2:31][CH3:30]
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Inputs
Step One
|
Name
|
|
|
Quantity
|
141.1 mL
|
|
Type
|
reactant
|
|
Smiles
|
[Li]CCCC
|
Step Two
|
Name
|
compound ( 78 )
|
|
Quantity
|
61.2 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC1=CC=C(C(=C1C1OCCO1)F)CCC
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Step Three
|
Name
|
|
|
Quantity
|
33 g
|
|
Type
|
reactant
|
|
Smiles
|
B(OC)(OC)OC
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Step Four
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Name
|
|
|
Quantity
|
500 mL
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
-70 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture was agitated at −70° C. or lower for 1 hour
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was returned to room temperature
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
quenched with 400 mL of 2N hydrochloric acid aqueous solution
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
extracted with 200 mL of toluene three times
|
WASH
|
Type
|
WASH
|
|
Details
|
Combined organic layers were washed with a saturated aqueous solution of sodium hydrogencarbonate, water and saturated brine
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over magnesium sulfate
|
DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
a solvent was distilled off by an evaporator
|
WASH
|
Type
|
WASH
|
|
Details
|
The residue was washed with heptane
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC=1C(=C(C=CC1OCC)B(O)O)C=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 38.1 g | |
| YIELD: PERCENTYIELD | 86% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
